5-chloro-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H12ClN3O4S/c1-21-8-3-4-9(10(7-8)22-2)14-18-19-15(23-14)17-13(20)11-5-6-12(16)24-11/h3-7H,1-2H3,(H,17,19,20)
• InChI Key: DDSXTPWCLZEISR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC=C(S3)Cl)OC
• Molecular Formula: C15H12ClN3O4S
• Molecular Weight: 365.8 g/mol

Description

5-chloro-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide, also known as DMOTC, is a chemical compound that has been studied for its potential use in scientific research. DMOTC is a heterocyclic compound that contains a thiophene ring and an oxadiazole ring, making it a valuable building block for the synthesis of other compounds.

Scientific Research Applications

Synthesis and Structural Analysis

Research efforts have been directed towards the synthesis and structural characterization of compounds containing 1,3,4-oxadiazole rings and thiophene carboxamide groups, similar to the compound . For instance, the synthesis and crystal structure of related compounds have been explored to understand their molecular configurations and interactions. Studies such as those by Prabhuswamy et al. (2016) delve into the crystal structure and Hirshfeld surface analysis, offering insights into the molecular arrangement and potential reactivity of these compounds Prabhuswamy et al., 2016.

Biological Activities

The biological activities of derivatives containing oxadiazole and thiophene rings have been a significant area of investigation. Several studies have assessed their antimicrobial, anticancer, and antioxidant properties. For example, Al-Wahaibi et al. (2021) synthesized N-Mannich bases of 1,3,4-oxadiazole derivatives and evaluated their antimicrobial and anti-proliferative activities, revealing some compounds with promising bioactivities Al-Wahaibi et al., 2021. Another study by Tumosienė et al. (2019) on the antioxidant activity of related derivatives highlighted compounds with significant potential, comparing favorably to known antioxidants like ascorbic acid Tumosienė et al., 2019.

Optical and Electronic Properties

Investigations into the optical and electronic properties of these compounds, such as those by Patil et al. (2011) on the solvent effect on absorption and fluorescence spectra, contribute to our understanding of their potential as materials in electronic and photonic applications Patil et al., 2011.

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Without specific target identification, it’s challenging to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been found to interact with various biochemical pathways, suggesting that this compound may have a broad range of biological activities .

Pharmacokinetics

The presence of the chlorothiophene and dimethoxyphenyl groups may influence its bioavailability and metabolic stability .